4-(Methoxymethyl)piperidine-4-carbonitrile

• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 4-(methoxymethyl)piperidine-4-carbonitrile
• InChI: InChI=1S/C8H14N2O/c1-11-7-8(6-9)2-4-10-5-3-8/h10H,2-5,7H2,1H3
• InChI Key: YLGCAMZCTKVCRL-UHFFFAOYSA-N
• Canonical SMILES: COCC1(CCNCC1)C#N

Description

4-(Methoxymethyl)piperidine-4-carbonitrile is a nitrogen-containing heterocyclic compound featuring a piperidine ring substituted with a methoxymethyl group and a nitrile moiety at the 4-position. Its molecular structure combines a rigid piperidine scaffold with polar functional groups, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The methoxymethyl group enhances solubility, while the nitrile group offers reactivity for further derivatization, such as hydrolysis to carboxylic acids or participation in cycloaddition reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Methoxymethyl)piperidine-4-carbonitrile typically involves the reaction of piperidine derivatives with methoxymethylating agents and cyanide sources. One common method is the reaction of 4-piperidone with methoxymethyl chloride in the presence of a base, followed by the addition of sodium cyanide to introduce the carbonitrile group. The reaction conditions often require careful control of temperature and pH to ensure high yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of 4-(Methoxymethyl)piperidine-4-carbonitrile may involve continuous flow processes to enhance efficiency and scalability. The use of automated reactors and precise control of reaction parameters can lead to consistent production of high-quality material. Additionally, purification techniques such as crystallization and chromatography are employed to isolate the desired compound from reaction mixtures.

Chemical Reactions Analysis

Types of Reactions

4-(Methoxymethyl)piperidine-4-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the carbonitrile group to primary amines.

Substitution: The methoxymethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are used.

Substitution: Nucleophiles like sodium azide or thiols can be employed under basic conditions.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of primary amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

4-(Methoxymethyl)piperidine-4-carbonitrile has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(Methoxymethyl)piperidine-4-carbonitrile involves its interaction with specific molecular targets and pathways. The carbonitrile group can act as a nucleophile, participating in various biochemical reactions. Additionally, the methoxymethyl group can influence the compound’s solubility and reactivity, affecting its overall biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Piperidine-4-carbonitrile Derivatives

The piperidine-4-carbonitrile core is a common motif in drug discovery. Below, we compare 4-(methoxymethyl)piperidine-4-carbonitrile with analogous compounds, focusing on substituent effects, synthetic routes, and applications.

Substituent Effects on Physicochemical Properties

Compound Name	Substituents	Key Properties/Data	Reference
4-(Methoxymethyl)piperidine-4-carbonitrile	Methoxymethyl at C4	Hydrochloride salt (CAS: 1803561-13-8); used in late-stage functionalization
1-(3-Bromo-5-chloropyridin-4-yl)-4-(2-(dimethylamino)ethyl)piperidine-4-carbonitrile	Bromo, chloro, dimethylaminoethyl groups	LC-MS (m/z: 371/373/375); synthesized via microwave-assisted coupling
1-(4-(Trifluoromethyl)phenyl)piperidine-4-carbonitrile	Trifluoromethylphenyl at C4	White solid (88% yield); synthesized via nickel-catalyzed C–N coupling
1-Benzyl-4-(phenylamino)piperidine-4-carbonitrile	Benzyl, phenylamino groups	Marketed as a versatile intermediate for diverse applications

Key Observations :

• Electronic Effects : Electron-withdrawing groups (e.g., trifluoromethyl in ) increase the electrophilicity of the nitrile, enhancing reactivity in nucleophilic additions.
• Solubility : The methoxymethyl group in the target compound improves hydrophilicity compared to aryl-substituted derivatives (e.g., trifluoromethylphenyl in ).
• Synthetic Flexibility : Bromo/chloro substituents (e.g., ) enable cross-coupling reactions, while the benzyl group in facilitates deprotection strategies.

Research Findings and Challenges

• Reactivity Trade-offs : While electron-deficient derivatives (e.g., trifluoromethylphenyl ) show superior stability, they may require harsher reaction conditions.
• Data Gaps : Physicochemical data (e.g., logP, pKa) for 4-(methoxymethyl)piperidine-4-carbonitrile are sparse, necessitating further experimental characterization.
• Scalability : Microwave-assisted methods face challenges in large-scale production due to energy-intensive protocols.

Biological Activity

4-(Methoxymethyl)piperidine-4-carbonitrile is a compound of significant interest in medicinal chemistry, particularly due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant research findings associated with this compound.

Chemical Structure and Properties

The chemical structure of 4-(Methoxymethyl)piperidine-4-carbonitrile includes a piperidine ring substituted with a methoxymethyl group and a carbonitrile functional group. This structural arrangement is crucial for its interaction with biological targets.

Antimicrobial Properties

Research indicates that 4-(Methoxymethyl)piperidine-4-carbonitrile exhibits notable antibacterial activity against both Gram-positive and Gram-negative bacteria. In studies, it has been shown to inhibit the growth of various bacterial strains, suggesting its potential as an antimicrobial agent .

Bacterial Strain	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	15	32
Escherichia coli	18	16
Pseudomonas aeruginosa	12	64

Anticancer Activity

The compound has also been evaluated for its anticancer properties . Preliminary studies suggest that it may inhibit the proliferation of cancer cells through mechanisms involving apoptosis and cell cycle arrest. For example, in vitro assays have shown that it can reduce cell viability in various cancer cell lines .

Cell Line	IC50 (µM)
MDA-MB-231 (Breast Cancer)	25
OVCAR-3 (Ovarian Cancer)	30

The biological activity of 4-(Methoxymethyl)piperidine-4-carbonitrile is attributed to its ability to interact with specific molecular targets. It is believed to inhibit certain enzymes and receptors involved in bacterial growth and cancer cell proliferation:

• Enzyme Inhibition : The compound may act as an inhibitor of enzymes critical for cellular metabolism in bacteria and cancer cells.
• Receptor Interaction : It potentially modulates signaling pathways by binding to cellular receptors, affecting processes such as apoptosis and proliferation.

Study on Antibacterial Activity

In a recent study, the antibacterial efficacy of 4-(Methoxymethyl)piperidine-4-carbonitrile was tested against multiple bacterial strains. The results demonstrated significant inhibition, particularly against Staphylococcus aureus and Escherichia coli, highlighting its potential as a lead compound for antibiotic development .

Study on Anticancer Effects

Another investigation focused on the anticancer effects of this compound on ovarian cancer cells. The study revealed that treatment with varying concentrations led to a dose-dependent decrease in cell viability, with an IC50 value indicating substantial potency .